SETHOXYDIM 5-OH-M-SO2
SETHOXYDIM 5-OH-M-SO2
Brand Name:
Vulcanchem
CAS No.:
106613-06-3
VCID:
VC0021647
InChI:
InChI=1S/C17H29NO6S/c1-5-8-13(18-24-6-2)16-14(19)10-17(21,11-15(16)20)9-12(4)25(22,23)7-3/h12,18,21H,5-11H2,1-4H3
SMILES:
CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC
Molecular Formula:
C17H29NO6S
Molecular Weight:
375.5 g/mol
SETHOXYDIM 5-OH-M-SO2
CAS No.: 106613-06-3
Main Products
VCID: VC0021647
Molecular Formula: C17H29NO6S
Molecular Weight: 375.5 g/mol
| CAS No. | 106613-06-3 |
|---|---|
| Product Name | SETHOXYDIM 5-OH-M-SO2 |
| Molecular Formula | C17H29NO6S |
| Molecular Weight | 375.5 g/mol |
| IUPAC Name | 2-[1-(ethoxyamino)butylidene]-5-(2-ethylsulfonylpropyl)-5-hydroxycyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C17H29NO6S/c1-5-8-13(18-24-6-2)16-14(19)10-17(21,11-15(16)20)9-12(4)25(22,23)7-3/h12,18,21H,5-11H2,1-4H3 |
| Standard InChIKey | QGONQIDZEBSHBA-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC |
| SMILES | CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC |
| Canonical SMILES | CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC |
| PubChem Compound | 16760150 |
| Last Modified | Nov 09 2021 |
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